Cas no 1019115-64-0 (2-(6-cyano-1H-indol-3-yl)acetic acid)

• Product Name: 2-(6-cyano-1H-indol-3-yl)acetic acid
• CAS No: 1019115-64-0
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 6614356
• PubChem ID: 69716368
• Update Time: 2023-12-08

2-(6-cyano-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1019115-64-0
• 2-(6-cyano-1H-indol-3-yl)acetic acid
• 2-(6-cyano-1H-indol-3-yl)aceticacid
• EN300-5175464
• SCHEMBL6238687

• Inchi： 1S/C11H8N2O2/c12-5-7-1-2-9-8(4-11(14)15)6-13-10(9)3-7/h1-3,6,13H,4H2,(H,14,15)
• InChI Key： JVTLURJNATXWCQ-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=C(C#N)C=CC1=2)=O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives